3-(ethylamino)-5-nitrobenzoic acid

• IUPAC Name: 3-(ethylamino)-5-nitrobenzoic acid
• InChI: InChI=1S/C9H10N2O4/c1-2-10-7-3-6(9(12)13)4-8(5-7)11(14)15/h3-5,10H,2H2,1H3,(H,12,13)
• InChI Key: CHNQJEHMJWYBAM-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=CC(=CC(=C1)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C9H10N2O4
• Molecular Weight: 210.19 g/mol

Description

3-(ethylamino)-5-nitrobenzoic acid, also known as ethyl 3-amino-5-nitrobenzoate, is a chemical compound that is widely used in scientific research. It is a member of the nitrobenzoic acid family and is commonly used as a fluorescent probe to study protein-ligand interactions.

Mechanism of Action

The mechanism of action of 3-(3-(ethylamino)-5-nitrobenzoic acidamino)-5-nitrobenzoic acid is based on its ability to selectively bind to tryptophan residues in proteins. The compound is able to form a complex with the tryptophan residue, resulting in a change in fluorescence intensity. This change in fluorescence can be used to determine the binding affinity between the ligand and protein.
Biochemical and Physiological Effects:
3-(3-(ethylamino)-5-nitrobenzoic acidamino)-5-nitrobenzoic acid has no known biochemical or physiological effects. It is a non-toxic compound that is widely used in scientific research.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(3-(ethylamino)-5-nitrobenzoic acidamino)-5-nitrobenzoic acid in lab experiments is its ability to selectively bind to tryptophan residues in proteins. This makes it a useful tool for studying protein-ligand interactions. Additionally, the compound is non-toxic and does not have any known biochemical or physiological effects.
One limitation of using 3-(3-(ethylamino)-5-nitrobenzoic acidamino)-5-nitrobenzoic acid is its relatively low quantum yield. This means that the compound is not as fluorescent as other fluorescent probes, which can make it more difficult to detect changes in fluorescence intensity. Additionally, the compound is not suitable for use in vivo due to its poor cell permeability.

Future Directions

There are several future directions for the use of 3-(3-(ethylamino)-5-nitrobenzoic acidamino)-5-nitrobenzoic acid in scientific research. One area of research is the development of more sensitive techniques for detecting changes in fluorescence intensity. This could involve the use of more sensitive detectors or the development of new fluorescent probes with higher quantum yields.
Another area of research is the development of new applications for 3-(3-(ethylamino)-5-nitrobenzoic acidamino)-5-nitrobenzoic acid. For example, the compound could be used as a tool for studying the structure and function of membrane proteins, which are notoriously difficult to study using traditional techniques.
Conclusion:
In conclusion, 3-(3-(ethylamino)-5-nitrobenzoic acidamino)-5-nitrobenzoic acid is a useful tool for studying protein-ligand interactions in scientific research. The compound has several advantages, including its ability to selectively bind to tryptophan residues in proteins and its non-toxic nature. However, it also has limitations, such as its low quantum yield and poor cell permeability. Despite these limitations, there are several future directions for the use of 3-(3-(ethylamino)-5-nitrobenzoic acidamino)-5-nitrobenzoic acid in scientific research, including the development of more sensitive techniques for detecting changes in fluorescence intensity and the exploration of new applications for the compound.

Synthesis Methods

The synthesis of 3-(3-(ethylamino)-5-nitrobenzoic acidamino)-5-nitrobenzoic acid involves the reaction between 3-(ethylamino)-5-nitrobenzoic acid 3-aminobenzoate and nitric acid. The reaction is carried out in the presence of sulfuric acid and is typically performed under reflux conditions. The resulting product is then purified using recrystallization techniques. The purity of the final product is typically confirmed using spectroscopic techniques such as NMR or IR.

Scientific Research Applications

3-(3-(ethylamino)-5-nitrobenzoic acidamino)-5-nitrobenzoic acid is commonly used in scientific research as a fluorescent probe to study protein-ligand interactions. It is particularly useful in studying the binding of ligands to proteins that have tryptophan residues. The compound is able to selectively bind to the tryptophan residues, resulting in a change in fluorescence intensity. This change in fluorescence can be used to determine the binding affinity between the ligand and protein.